2-Amino-3-hydroxy-3-phenylpropanoic acid
Cat. No. B1266387
Key on ui cas rn:
69-96-5
M. Wt: 181.19 g/mol
InChI Key: VHVGNTVUSQUXPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH:6](=[O:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1.[NH2:1][CH2:2][C:3]([OH:4])=[O:5]>>[NH2:1][CH:2]([C:3]([OH:4])=[O:5])[CH:6]([OH:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=Cc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NCC(=O)O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(C(=O)O)C(O)c1ccccc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH:6](=[O:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1.[NH2:1][CH2:2][C:3]([OH:4])=[O:5]>>[NH2:1][CH:2]([C:3]([OH:4])=[O:5])[CH:6]([OH:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=Cc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NCC(=O)O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(C(=O)O)C(O)c1ccccc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH:6](=[O:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1.[NH2:1][CH2:2][C:3]([OH:4])=[O:5]>>[NH2:1][CH:2]([C:3]([OH:4])=[O:5])[CH:6]([OH:7])[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=Cc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NCC(=O)O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(C(=O)O)C(O)c1ccccc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
